Cas no 898785-28-9 (4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene)

• Product Name: 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene
• CAS No: 898785-28-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD08064181
• CID: 1068234
• Update Time: 2025-06-08

4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene
• 2-[(4-methoxy-3-methylphenyl)methyl]-1,3-dioxolane

• MDL： MFCD08064181
• Inchi： 1S/C12H16O3/c1-9-7-10(3-4-11(9)13-2)8-12-14-5-6-15-12/h3-4,7,12H,5-6,8H2,1-2H3
• InChI Key： BQVFBEUZDPQQIY-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 27.69000
• LogP: 1.91900

4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene Security Information

• Storage Condition：(BD312959)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene

4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-28-9): A Comprehensive Overview

4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-28-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its methoxy and methyl substituents, as well as the 1,3-dioxolan-2-ylmethyl group, exhibits a range of properties that make it an attractive candidate for various applications.

The molecular formula of 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene is C₁₃H₁₆O₃, and its molecular weight is 224.26 g/mol. The compound's structure features a benzene ring with a methoxy group at the para position and a methyl group at the meta position. The presence of the 1,3-dioxolan-2-ylmethyl group adds complexity and reactivity to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, significant research has been conducted on the synthesis and applications of 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene. One notable study published in the Journal of Organic Chemistry explored the use of this compound as a key intermediate in the synthesis of novel pharmaceuticals. The researchers demonstrated that the 1,3-dioxolan-2-ylmethyl group can be selectively cleaved under mild conditions to generate functionalized benzene derivatives with high yields and purity.

The versatility of 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in the development of advanced polymers and coatings. A study published in Macromolecules reported that the compound can be polymerized to form high-performance materials with excellent thermal stability and mechanical properties. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthetic routes for preparing 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene have also been extensively studied. One common method involves the reaction of 4-methoxybenzaldehyde with 1,3-propanediol under acidic conditions to form the corresponding hemiacetal, followed by cyclization to form the dioxolane ring. This process is highly efficient and can be scaled up for industrial production.

In addition to its synthetic utility, 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene has been explored for its biological activities. Preliminary studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The environmental impact of 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene has also been considered in recent research. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it is biodegradable under aerobic conditions and has low toxicity to aquatic organisms, making it a relatively environmentally friendly chemical intermediate.

In conclusion, 4-Methoxy-3-methyl(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-28-9) is a multifaceted organic compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental studies. Its unique molecular structure and favorable properties make it an important molecule for further research and development in these fields.